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Compound of Interest

Compound Name: 2,4-dichloro-N-ethylaniline

Cat. No.: B1610464

An In-Depth Technical Guide to 2,4-dichloro-N-ethylaniline: Properties, Synthesis, and
Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2,4-dichloro-N-ethylaniline, a
substituted aniline of significant interest in chemical synthesis and drug discovery. It is intended
for researchers, scientists, and professionals in drug development who require a detailed
understanding of this compound's physicochemical properties, synthesis methodologies, and
potential applications.

Core Molecular Attributes

2,4-dichloro-N-ethylaniline is a chlorinated aromatic amine. The presence of two chlorine
atoms on the benzene ring and an ethyl group on the nitrogen atom imparts specific chemical
characteristics that are pivotal to its reactivity and utility in various synthetic pathways.

Molecular Formula and Weight

The fundamental molecular identity of 2,4-dichloro-N-ethylaniline is defined by its chemical
formula and molecular weight.

e Molecular Formula: CsHoCIz2N[1]

e Molecular Weight: 190.07 g/mol [1]
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These values are foundational for all stoichiometric calculations in synthetic procedures and for
analytical characterization.

Structural Representation

The structural arrangement of atoms in 2,4-dichloro-N-ethylaniline is crucial for
understanding its chemical behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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